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Compound of Interest

Compound Name:
1-(2-Methylnicotinoyl)pyrrolidin-2-

one

Cat. No.: B563422 Get Quote

Disclaimer: This document provides essential safety and logistical information based on

available data for structurally similar compounds, as a specific Safety Data Sheet (SDS) for 1-
(2-Methylnicotinoyl)pyrrolidin-2-one was not located. Researchers, scientists, and drug

development professionals should handle this compound with caution and adhere to the

following guidelines as a minimum safety standard. All actions should be performed in

accordance with institutional safety policies and applicable regulations.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-(2-Methylnicotinoyl)pyrrolidin-2-one, a comprehensive approach to

personal protection is critical to minimize exposure and ensure a safe laboratory environment.

The following personal protective equipment is mandatory.

Core Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes. Standard safety glasses are not sufficient.[1]

Skin Protection:

Gloves: Wear chemical-resistant gloves. The specific glove material should be selected

based on the chemical resistance to this compound and the duration of handling.[1]
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Protective Clothing: A lab coat or chemical-resistant apron must be worn. For larger

quantities or tasks with a higher risk of splashing, chemical-resistant coveralls are

recommended.[1]

Respiratory Protection: All handling of this compound should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[2] If engineering controls

are not sufficient to maintain exposure below acceptable limits, or if aerosols may be

generated, a NIOSH/MSHA approved respirator should be used.[3][4]

Operational and Handling Plan
A systematic approach to handling 1-(2-Methylnicotinoyl)pyrrolidin-2-one is essential to

maintain safety and experimental integrity.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest eyewash station and safety shower.[3] Prepare all necessary

equipment and reagents to minimize the duration of handling.

Weighing and Aliquoting: Conduct all weighing and transferring of the compound within a

chemical fume hood to prevent inhalation of any dust or vapors. Use appropriate tools to

avoid generating dust.

In Use: Keep containers tightly closed when not in use.[1][2] Avoid contact with skin, eyes,

and clothing.[1] Wash hands thoroughly after handling, even if gloves were worn.[1]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[3] The storage

area should be secure and accessible only to authorized personnel.[2][3]

Emergency and Spill Response
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Procedures:
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin area with soap and

plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[3]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).[1]

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal Plan
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Proper disposal of 1-(2-Methylnicotinoyl)pyrrolidin-2-one and its containers is a critical step

in the chemical's lifecycle to prevent environmental contamination and ensure regulatory

compliance.

Disposal Guidelines:

Waste Characterization: All waste containing this compound must be treated as hazardous

waste.

Container Management: Collect all waste in a designated, properly labeled, and sealed

container.

Disposal Route: Dispose of the hazardous waste through an approved waste disposal plant.

[2][3][4] Adhere to all local, regional, and national regulations for chemical waste disposal.[4]

Do not dispose of down the drain.

Quantitative Data Summary
The following table summarizes key quantitative data for a structurally related compound, 1-

Methyl-2-pyrrolidinone, which can serve as a conservative reference.

Parameter
Value (for 1-Methyl-2-

pyrrolidinone)
Source

Boiling Point 202 °C (396 °F) [2]

Melting Point -24 °C (-11 °F) [2]

Density 1.028 g/cm³ at 25 °C (77 °F) [2]

Log Pow (n-octanol/water) -0.46 at 25 °C (77 °F) [2]
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Safe Handling Workflow for 1-(2-Methylnicotinoyl)pyrrolidin-2-one

Preparation

Handling

Cleanup & Disposal

Emergency Response
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Verify Fume Hood Operation

Prepare Materials

Weigh/Transfer in Fume Hood

Perform Experiment

Close Container After Use

Decontaminate Work Area

Collect Waste in Labeled Container

Dispose via Approved Waste Stream
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Follow Emergency Procedures

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(2-Methylnicotinoyl)pyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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